Cas no 1697-03-6 (Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1))

Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1) structure
1697-03-6 structure
Product Name:Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1)
CAS No:1697-03-6
MF:C10H19Cl3N2O2
MW:305.629060029984
CID:205014
PubChem ID:121162
Update Time:2025-04-19

Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1)
    • 2-[bis(2-chloroethyl)amino]-1-morpholin-4-ylethanone,hydrochloride
    • 1697-03-6
    • Morpholine, 4-((bis(2-chloroethyl)amino)acetyl)-, hydrochloride
    • DTXSID40168739
    • 2-(Bis(2-chloroethyl)amino)acetomorpholide hydrochloride
    • 4-((Bis(2-chloroethyl)amino)acetyl)morpholine hydrochloride
    • Inchi: 1S/C10H18Cl2N2O2.ClH/c11-1-3-13(4-2-12)9-10(15)14-5-7-16-8-6-14;/h1-9H2;1H
    • InChI Key: BKBNKCDLQKFEIX-UHFFFAOYSA-N
    • SMILES: ClCCN(CCCl)CC(N1CCOCC1)=O.Cl

Computed Properties

  • Exact Mass: 304.05147
  • Monoisotopic Mass: 304.051211g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 205
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • PSA: 32.78
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.